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Compound of Interest

Compound Name: Vps34-IN-4

Cat. No.: B560415 Get Quote

Essential Safety and Handling Guide for Vps34-IN-4
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Vps34-IN-4. Adherence to these procedures is

essential to ensure personal safety and maintain the integrity of your experiments.

Personal Protective Equipment (PPE)
When handling Vps34-IN-4, a comprehensive suite of personal protective equipment is

mandatory to minimize exposure and ensure safety.

Recommended Personal Protective Equipment:
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PPE Category Item Specifications

Eye Protection
Safety Glasses with Side

Shields

Must be worn at all times in the

laboratory.

Goggles
Recommended when there is

a risk of splashing.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

suitable. Inspect for tears or

holes before use.

Body Protection Laboratory Coat
A full-length lab coat should be

worn and kept fastened.

Respiratory Protection
Not generally required for

small quantities.

Use a NIOSH-approved

respirator if handling large

quantities or if there is a risk of

aerosolization. Work in a well-

ventilated area or under a

chemical fume hood.

Operational Plan: Safe Handling and Storage
Proper handling and storage are critical to maintain the stability of Vps34-IN-4 and to prevent

accidental exposure.

Handling Procedures:

Avoid Contact: Prevent contact with skin, eyes, and clothing.[1]

Avoid Inhalation: Do not breathe dust or aerosols.[1]

Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[1]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.[1]

Storage Conditions:
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Powder: Store at -20°C for long-term storage.[1]

In Solvent: Store at -80°C.[1]

Container: Keep the container tightly sealed in a cool, well-ventilated area.[1]

Light: Protect from direct sunlight.[1]

Stock Solution Storage:

A stock solution stored at -80°C is stable for up to 6 months.[2]

When stored at -20°C, the solution should be used within 1 month.[2]

To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution.[2]

Disposal Plan
Dispose of Vps34-IN-4 and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.

Disposal Guidelines:

Waste Container: Dispose of contents and container to an approved waste disposal plant.[1]

Contaminated Materials: Treat all labware and materials that have come into contact with

Vps34-IN-4 as chemical waste.

Local Regulations: Always consult your institution's environmental health and safety (EHS)

office for specific disposal protocols.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

First Aid Measures:

If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[1]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Check for and remove any contact lenses.

Seek medical attention.[3]

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. Seek

medical attention if irritation develops.[3]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.[3]

Spill Response:

Containment: Absorb spills with an inert material (e.g., vermiculite, sand, or earth).

Cleaning: Decontaminate the area with a suitable cleaning agent.

Disposal: Collect all spill materials in a sealed container for proper disposal.

Quantitative Data Summary
The following table summarizes key quantitative information for Vps34-IN-4 and a related

inhibitor, Vps34-IN-1.

Parameter Vps34-IN-4 Vps34-IN-1

Purity 99.19%[2] 99.79%[4]

CAS Number 1383716-46-8[2] 1383716-33-3[4]

IC₅₀
Not explicitly stated for Vps34-

IN-4

~25 nM for Vps34-Vps15

complex[4]

Storage (Powder) -20°C[5] -20°C (3 years)[6]

Storage (in DMSO)
-80°C (6 months), -20°C (1

month)[2]

-80°C (1 year), -20°C (1

month)[4]

Solubility (DMSO) ≥ 39.15 mg/mL 85 mg/mL[6]
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Experimental Protocols and Signaling Pathway
Vps34 is a class III phosphoinositide 3-kinase (PI3K) that plays a critical role in the initiation of

autophagy, a cellular process for degrading and recycling cellular components.[2] Vps34 forms

a complex with Beclin-1, Vps15, and ATG14L to phosphorylate phosphatidylinositol (PI) to

generate phosphatidylinositol 3-phosphate (PI3P). PI3P then serves as a docking site for

effector proteins that are essential for the formation of the autophagosome.

Experimental Workflow: Inhibition of Autophagy

A typical experiment to investigate the effect of Vps34-IN-4 on autophagy would involve

treating cells with the inhibitor and then monitoring the levels of autophagy markers, such as

LC3-II and p62/SQSTM1, by western blotting or immunofluorescence. A decrease in the LC3-

II/LC3-I ratio and an accumulation of p62 would indicate an inhibition of autophagy.

Vps34 Signaling Pathway in Autophagy

The following diagram illustrates the central role of the Vps34 complex in the autophagy

signaling pathway.
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Vps34 Signaling Pathway in Autophagy Initiation
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Caption: Vps34 Complex I in Autophagy Initiation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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